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Compound of Interest

Compound Name: Sodium o-cresolate

Cat. No.: B1260490

Introduction

Sodium o-cresolate (C7H7NaO) is a key chemical intermediate derived from o-cresol, a
methylphenol.[1] It serves as a valuable precursor in various organic synthesis pathways,
particularly in the production of phenoxy herbicides, a class of systemic herbicides used to
control broadleaf weeds.[2] Its primary application in the agrochemical industry is in the
synthesis of 2-methyl-4-chlorophenoxyacetic acid (MCPA) and its corresponding sodium salt
(MCPA-Na), which are widely used herbicidal active ingredients.[2][3]

The synthesis process leverages the reactivity of sodium o-cresolate as a nucleophile in an
etherification reaction with a chloroacetate species. This is typically followed by a chlorination
step to yield the final herbicidal compound. The use of sodium o-cresolate provides an
efficient pathway to introduce the o-tolyloxy moiety into the final molecule.

Key Applications

 Intermediate for MCPA Synthesis: The most significant application of sodium o-cresolate is
as a starting material for the production of MCPA (2-methyl-4-chlorophenoxyacetic acid) and
its salts.[2] The process involves the reaction of sodium o-cresolate with sodium
chloroacetate to form an intermediate, which is then chlorinated.[4]

e Production of other Phenoxy Herbicides: While MCPA is the primary example, the underlying
chemistry can be adapted for the synthesis of other related phenoxy herbicides.
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» Farm Premise Disinfectants: In a broader context, sodium cresylate (a mixture including
sodium o-cresolate) is an active ingredient in some farm premise cleaners and
disinfectants used in livestock and poultry operations.[5]

Chemical Properties of Sodium o-Cresolate

A summary of the key chemical properties of sodium o-cresolate is provided below.

Property Value

Molecular Formula CsH7NaO

Molecular Weight 130.12 g/mol [2]
Appearance White crystalline solid[1]
Boiling Point 516.7°C at 760 mmHg|6]
Density 1.03 g/cm3[6]

LogP (Partition Coefficient) 2.13880[2][6]

Experimental Protocols

Protocol 1: Synthesis of Sodium 2-methyl-4-chlorophenoxyacetate (MCPA-Na) via
Etherification and Chlorination

This protocol outlines the synthesis of MCPA-Na starting from o-cresol. The process is divided
into two main stages: the formation of sodium 2-methylphenoxyacetate via etherification,
followed by chlorination.

Stage 1: Etherification of Sodium o-Cresolate

This stage involves the reaction of sodium o-cresolate (formed in situ from o-cresol and
sodium hydroxide) with sodium chloroacetate.

Materials:

e 0-Cresol
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Sodium hydroxide (NaOH)

Sodium chloroacetate (CH2CICOz2Na)

Water

Reaction vessel (etherification reactor) equipped with heating, stirring, and a dropping
funnel.

Procedure:

» Charge the etherification reactor with o-cresol and sodium hydroxide in a molar ratio of
approximately 1:1.[4]

¢ Initiate neutralization reaction to form sodium o-cresolate in situ.

e Once the formation of sodium phenolate is complete, begin the dropwise addition of sodium
chloroacetate solution.[4]

¢ Maintain the reaction temperature between 125-140°C.[4]

o Continue the reaction with stirring for a period of 8-10 hours to yield sodium 2-
methylphenoxyacetate.[4]

 After the reaction, the product can be purified by distillation to remove unreacted starting
materials and byproducts.[4]

Reaction Parameters for Etherification
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Parameter Value | Condition

0-Cresol, Sodium Hydroxide, Sodium

Reactants Chloroacetate

Molar Ratio (o-cresol:NaOH) 1:1[4]

Temperature 125 - 140°C[4]

Reaction Time 8 - 10 hours[4]

Product Sodium 2-methylphenoxyacetate

Stage 2: Chlorination and Final Product Formation

This stage involves the chlorination of the intermediate product from Stage 1.

Materials:

Sodium 2-methylphenoxyacetate

Hydrochloric acid (for acidification, if isolating the acid form)

Chlorinating agent (e.g., chlorine gas)

Reaction vessel (chlorination reactor)
Procedure:

» Transfer the sodium 2-methylphenoxyacetate from the etherification stage to the chlorination
reactor.

« If desired, acidify the intermediate with hydrochloric acid.[4]

¢ Introduce the chlorinating agent to the reaction mixture under controlled conditions to
perform selective chlorination at the para-position of the aromatic ring.

e The reaction yields 2-methyl-4-chloro-sodium phenoxy acetate (MCPA-Na).
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e The final product can be formulated into various preparations, such as water-soluble
granules or aqueous solutions.[7]

Protocol 2: Alternative 'One-Pot' Synthesis of 2-Methylphenoxyacetic Acid

This method synthesizes the acid form by controlling the pH during the reaction of o-cresol and
chloroacetic acid.

Materials:

e 0-Cresol

e Sodium hydroxide (liquid caustic soda)

e 73% Chloroacetic acid aqueous solution

e Hydrochloric acid

o Reaction kettle with stirring and pH monitoring

Procedure:

e Pour o-cresol and liquid caustic soda into the reaction kettle in a 1:1 ratio.[8]

e While stirring, begin the dropwise addition of a 73% chloroacetic acid aqueous solution.[8]

o Monitor the pH of the reaction mixture. When the pH drops to between 8 and 9, begin the
simultaneous dropwise addition of liquid caustic soda to maintain the pH in the range of 9-
10.[8]

e Once the addition of chloroacetic acid is complete, adjust the final pH to 9-10 using liquid
caustic soda and then stop the addition.[8]

¢ Maintain the temperature for 0.5 hours to ensure the reaction is complete, yielding a solution
of sodium 2-methylphenoxyacetate.[8]

e Cool the solution to room temperature and acidify by dropwise addition of hydrochloric acid
to a pH of 1-2.[8]
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+ A white solid of 2-methylphenoxyacetic acid will precipitate.

 |solate the product by suction filtration and wash with water.[8]
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Caption: Synthesis pathway of MCPA-Na from o-cresol.
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Caption: Experimental workflow for MCPA-Na synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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